4-cyclohexyl-N-(2-nitrophenyl)benzamide

• IUPAC Name: 4-cyclohexyl-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C19H20N2O3/c22-19(20-17-8-4-5-9-18(17)21(23)24)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h4-5,8-14H,1-3,6-7H2,(H,20,22)
• InChI Key: VCFYRBFFLHOIRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

4-Cyclohexyl-N-(2-nitrophenyl)benzamide is a benzamide derivative characterized by a central benzamide core substituted with a cyclohexyl group at the 4-position and a 2-nitrophenyl group attached via the amide nitrogen. Benzamides are widely studied for their roles in medicinal chemistry and materials science due to their hydrogen-bonding capabilities and conformational flexibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-cyclohexyl-N-(2-nitrophenyl)benzamide typically involves the reaction of 4-cyclohexylbenzoyl chloride with 2-nitroaniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-cyclohexyl-N-(2-nitrophenyl)benzamide can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. The use of continuous flow reactors may also be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-cyclohexyl-N-(2-nitrophenyl)benzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Hydrolysis: Hydrochloric acid or sodium hydroxide.

Major Products Formed

Reduction: 4-cyclohexyl-N-(2-aminophenyl)benzamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: 4-cyclohexylbenzoic acid and 2-nitroaniline.

Scientific Research Applications

4-cyclohexyl-N-(2-nitrophenyl)benzamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly for its ability to interact with specific biological targets.

Materials Science: The compound’s structural properties make it a candidate for use in the development of novel materials with specific electronic or mechanical properties.

Biological Studies: It is used in research to understand its interactions with various enzymes and receptors, providing insights into its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-cyclohexyl-N-(2-nitrophenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The nitrophenyl group can participate in various binding interactions, while the cyclohexyl group may enhance the compound’s hydrophobic interactions with the target. These interactions can modulate the activity of the target, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Molecular Geometry

Substituents on the benzamide scaffold significantly influence molecular geometry, particularly dihedral angles between aromatic rings and the amide plane. Key examples include:

Compound Name	Substituents	Dihedral Angles (Amide vs. Rings)	Reference
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br, 2-NO₂	71.76° (amide vs. C1-C6), 24.29° (amide vs. C8-C13)
2-Nitro-N-(4-nitrophenyl)benzamide	2-NO₂, 4-NO₂	82.32° between phenyl rings
4-Chloro-N-(2-(2-nitrophenyl)acetoxy)-N-(m-tolyl)benzamide	4-Cl, 2-NO₂, m-tolyl	71.56° (nitrophenyl vs. benzoyl), 16.28° (methylphenyl vs. benzoyl)

Key Observations :

• Electron-withdrawing groups (e.g., NO₂, Br) increase planarity between the amide moiety and adjacent aromatic rings, enhancing conjugation .
• Bulky substituents (e.g., cyclohexyl, m-tolyl) introduce steric hindrance, leading to larger dihedral angles and reduced planarity .

Hydrogen Bonding and Supramolecular Assembly

Hydrogen bonding governs crystal packing and solubility. Notable patterns in analogs include:

Compound Name	Hydrogen Bonding Features	Supramolecular Structure	Reference
4-Bromo-N-(2-nitrophenyl)benzamide	Intramolecular C–H···O; intermolecular N–H···O	3D network via N–H···O interactions
N-(4-Chlorophenyl)-2-hydroxybenzamide	Intramolecular N–H···O and O–H···O; 1D polymeric chains	Layered sheets stabilized by O–H···O
2-Hydroxy-N-(4-methylphenyl)benzamide	S(6) ring motifs via N–H···O and C–H···O	Planar sheets along the b-axis

Key Observations :

• Nitro groups participate in both intra- and intermolecular hydrogen bonds, stabilizing rigid 3D networks .
• Hydroxy substituents enhance intermolecular interactions, forming extended polymeric chains .

Key Observations :

• Polar aprotic solvents (e.g., acetonitrile) favor high yields in amide coupling reactions .
• Multi-step syntheses (e.g., hydroxylamine intermediates) are required for N-alkoxy derivatives .